![molecular formula C8H9N3O2 B8816078 6-Methoxy-1,2-dihydropyrido[2,3-B]pyrazin-3(4H)-one](/img/structure/B8816078.png)
6-Methoxy-1,2-dihydropyrido[2,3-B]pyrazin-3(4H)-one
Cat. No. B8816078
M. Wt: 179.18 g/mol
InChI Key: QBANBRWELABETG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CCOC(=O)CNc1ccc(OC)nc1N
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:25]1[O:26][CH2:27][CH2:28][CH2:29]1.[CH3:17][C:18]([CH3:19])([O-:20])[CH3:21].[Cl-:23].[K+:22].[NH2:1][c:2]1[n:3][c:4]([O:15][CH3:16])[cH:5][cH:6][c:7]1[NH:8][CH2:9][C:10](=[O:11])[O:12][CH2:13][CH3:14].[NH4+:24]>>[NH:1]1[c:2]2[n:3][c:4]([O:15][CH3:16])[cH:5][cH:6][c:7]2[NH:8][CH2:9][C:10]1=[O:11]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
C1CCOC1
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CC(C)(C)[O-]
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|
Name
|
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
[Cl-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[K+]
|
|
Name
|
CCOC(=O)CNc1ccc(OC)nc1N
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC(=O)CNc1ccc(OC)nc1N
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[NH4+]
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Outcomes
Product
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Name
|
|
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Type
|
product
|
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Smiles
|
COc1ccc2c(n1)NC(=O)CN2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
